2-{4-[({2,3-dimethylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidin-1-yl}-5-ethylpyrimidine

• IUPAC Name: 6-[[1-(5-ethylpyrimidin-2-yl)piperidin-4-yl]methoxy]-2,3-dimethylimidazo[1,2-b]pyridazine
• InChI: InChI=1S/C20H26N6O/c1-4-16-11-21-20(22-12-16)25-9-7-17(8-10-25)13-27-19-6-5-18-23-14(2)15(3)26(18)24-19/h5-6,11-12,17H,4,7-10,13H2,1-3H3
• InChI Key: ZTBOOYAJNYUNBU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(N=C1)N2CCC(CC2)COC3=NN4C(=C(N=C4C=C3)C)C
• Molecular Formula: C20H26N6O
• Molecular Weight: 366.5 g/mol
• CAS No.: 2549049-80-9

Description

2-{4-[({2,3-dimethylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidin-1-yl}-5-ethylpyrimidine is a useful research compound. Its molecular formula is C20H26N6O and its molecular weight is 366.5 g/mol. The purity is usually 95%.
The exact mass of the compound 2-{4-[({2,3-dimethylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidin-1-yl}-5-ethylpyrimidine is 366.21680947 g/mol and the complexity rating of the compound is 463. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Biological Activity

The compound 2-{4-[({2,3-dimethylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidin-1-yl}-5-ethylpyrimidine is a complex organic molecule characterized by its unique heterocyclic structures. This compound has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology.

Property	Value
Molecular Formula	C20H26N6O3
Molecular Weight	398.5 g/mol
IUPAC Name	[4-[(2,3-dimethylimidazo[1,2-b]pyridazin-6-yl)oxymethyl]piperidin-1-yl]-(3-methoxy-1-methylpyrazol-4-yl)methanone
InChI Key	OEOUDUVEMWGTQS-UHFFFAOYSA-N

The biological activity of this compound is primarily attributed to its interaction with specific molecular targets within biological systems. Research indicates that it may modulate various biochemical pathways, potentially influencing cellular processes such as proliferation, apoptosis, and signal transduction.

Pharmacological Profile

• Antitumor Activity : The compound has shown promise in inhibiting tumor cell growth in preclinical studies. Its structural components allow it to interact with DNA and RNA synthesis pathways.
• Neuroprotective Effects : Some studies have suggested that the compound may exhibit neuroprotective properties, possibly through the modulation of neurotransmitter systems and reduction of oxidative stress.
• Anti-inflammatory Properties : The presence of the imidazo[1,2-b]pyridazine moiety is associated with anti-inflammatory effects, making it a candidate for treating inflammatory diseases.

Case Studies and Research Findings

Several studies have been conducted to evaluate the biological activity of this compound:

• A study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited significant cytotoxicity against various cancer cell lines, indicating its potential as an anticancer agent .
• Research in Pharmacology Reports highlighted its ability to cross the blood-brain barrier, suggesting potential applications in neuropharmacology .

Toxicity and Safety Profile

While promising, the safety profile of 2-{4-[({2,3-dimethylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidin-1-yl}-5-ethylpyrimidine requires thorough investigation. Preliminary toxicological assessments indicate moderate toxicity levels; however, comprehensive studies are needed to establish a clear safety margin.